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Introduction
Rochelle salt (sodium potassium tartrate tetrahydrate, KNaC₄H₄O₆·4H₂O) holds a significant

place in the history of materials science as one of the first materials in which the piezoelectric

effect was observed and subsequently studied in depth. Its unusually high piezoelectric activity

and the later discovery of its ferroelectric properties have made it a cornerstone for

understanding electromechanical coupling in crystals. This technical guide provides a detailed

overview of the initial key observations and experiments that laid the foundation for our

understanding of piezoelectricity in Rochelle salt, focusing on the pioneering work of the Curie

brothers and the quantitative investigations of Joseph Valasek.

The Initial Discovery: The Work of the Curie
Brothers (1880)
In 1880, French physicists Pierre and Jacques Curie conducted the first systematic

investigation into the generation of electrical charge in crystals due to mechanical stress, a

phenomenon they termed "piezoelectricity" (from the Greek piezein, meaning "to press").[1]

Among the various crystals they examined, including quartz, tourmaline, and cane sugar,

Rochelle salt was noted for exhibiting the most pronounced piezoelectric effect.[2][3]
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The experimental setup used by the Curies was rudimentary by modern standards but effective

in demonstrating the fundamental principle of piezoelectricity.[3][4]

Materials and Apparatus:

Crystal Specimen: A carefully cut and prepared crystal of Rochelle salt.

Electrodes: Tinfoil sheets were used as electrodes.[3][4]

Adhesive: Glue was used to attach the tinfoil electrodes to the crystal faces.[4]

Pressure-Applying Device: A mechanism to apply a known mechanical force (pressure) to

the crystal.

Charge-Measuring Instrument: A quadrant electrometer, an instrument developed by Pierre

Curie, was used to measure the small electrical charges generated.[2][5]

Connecting Wires and Magnets: To complete the electrical circuit.[4]

Procedure:

A thin plate was cut from a Rochelle salt crystal.

Tinfoil electrodes were glued to opposite faces of the crystal plate.

The crystal was subjected to mechanical pressure.

The electrodes were connected to a quadrant electrometer to detect and measure the

electrical charge produced.

The Curies' initial experiments were primarily qualitative, aimed at demonstrating the existence

of the piezoelectric effect. Their published works in the Comptes rendus de l'Académie des

sciences did not provide specific quantitative data for the piezoelectric coefficients of Rochelle
salt.[6]

Early Quantitative Investigations: The Contributions
of Joseph Valasek (1920s)
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The first in-depth quantitative studies of the piezoelectric properties of Rochelle salt were

conducted by Joseph Valasek in the early 1920s. His work, published in the Physical Review,

not only provided the first numerical data for the piezoelectric modulus of Rochelle salt but

also led to the discovery of ferroelectricity in this material.[7][8][9]

Experimental Protocol: Valasek's Method
Valasek's experimental setup was more sophisticated than that of the Curies, allowing for

precise measurements of the piezoelectric response under varying conditions.

Apparatus:

Crystal Holder: A device to securely hold the Rochelle salt crystal and apply a known force.

Electrometer: A sensitive electrometer to measure the generated charge.

Temperature Control System: Valasek's experiments were notable for their investigation of

the temperature dependence of the piezoelectric effect.

Electrical Measurement Circuitry: To measure capacitance and polarization.

Procedure:

A carefully prepared X-cut Rochelle salt crystal was placed in the holder.

A known mechanical stress was applied to the crystal.

The resulting electrical charge was measured using an electrometer.

The experiment was repeated at various temperatures to determine the temperature

dependence of the piezoelectric modulus.

Valasek also studied the relationship between the applied electric field and the polarization of

the crystal, leading to the observation of a hysteresis loop, a characteristic feature of

ferroelectric materials.[8]
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The following tables summarize the key quantitative findings from Joseph Valasek's early

investigations into the piezoelectric properties of Rochelle salt.

Parameter Observed Value/Behavior Reference

Piezoelectric Modulus (δ) for

Shearing Stresses

The modulus of piezoelectric

activity for shearing stresses

(δ) was found to vary

significantly with temperature.

It increased from less than

10⁻⁶ at -70°C to a maximum of

about 10⁻⁴ at approximately

0°C. The ratio of the

piezoelectric modulus to the

dielectric constant (δ/κ) was

observed to be dependent on

the electrode material, being

greater for tin foil than for

mercury electrodes.

[10][11][12]

Permanent Polarization (P₀)

Valasek's experiments

revealed that Rochelle salt

possesses a permanent

electrical polarization in its

natural state, a key

characteristic of ferroelectricity.

The value of this permanent

polarization was found to be

approximately 30 e.s.u./cm³.

[7][10][11][12]

Dielectric Constant (κ)

The dielectric constant of

Rochelle salt was measured

over a temperature range of

-70°C to 30°C and was found

to be exceptionally large. It

increased from about 50 at

-70°C to a maximum of

approximately 1,000 near 0°C.

[10][11][12]
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Visualizations
Logical Relationship of the Direct Piezoelectric Effect
The following diagram illustrates the fundamental principle of the direct piezoelectric effect as

observed in the initial experiments.
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Caption: Workflow of the Direct Piezoelectric Effect.

Experimental Workflow of the Curie Brothers (1880)
This diagram outlines the experimental steps followed by Pierre and Jacques Curie in their

initial discovery of piezoelectricity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1211169?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Curie Brothers' Experimental Workflow (1880)
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Caption: Curie Brothers' Experimental Workflow (1880).

Valasek's Investigation of Temperature Dependence
The following diagram illustrates the logical flow of Joseph Valasek's experiments to determine

the effect of temperature on the piezoelectric properties of Rochelle salt.
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Valasek's Temperature Dependence Investigation
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Caption: Valasek's Temperature Dependence Investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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